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Compound Name: Galactose pentaacetate
CAS No.: 6763-46-8
Cat. No.: B1209048
Get Quote
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An In-depth Technical Guide to the Basic Properties of Galactose Pentaacetate and Glucose
Pentaacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactose pentaacetate and glucose pentaacetate are peracetylated derivatives of the
monosaccharides D-galactose and D-glucose, respectively. As C-4 epimers, their structural
similarity belies distinct physicochemical and biological properties. The acetylation of their
hydroxyl groups enhances lipophilicity and stability, rendering them crucial intermediates in
synthetic carbohydrate chemistry, drug development, and as tools for studying biological
systems.[1] This guide provides a detailed comparison of their fundamental properties,
experimental protocols for their synthesis and characterization, and visualizations of their
comparative features and experimental workflows.

Physicochemical Properties
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The core physical properties of the a- and 3-anomers of glucose and galactose pentaacetate
are summarized below. Both compounds share the same molecular formula (CieH22011) and
molecular weight (390.34 g/mol ).[2][3][4][5] They typically appear as white crystalline powders.

[2][3] Acetylation renders them generally soluble in organic solvents like ethanol and

chloroform, and insoluble or sparingly soluble in water.[1][2][6]

Table 1. Comparison of Physicochemical Properties

= . a-D-Glucose B-D-Glucose o-D-Galactose B-D-Galactose
roper
S Pentaacetate Pentaacetate Pentaacetate Pentaacetate
CAS Number 604-68-2[5][7] 604-69-3[3][8] 4163-59-1[4] 4163-60-4[2]
White crystalline White powder|[6] White crystalline White crystalline
Appearance
powder[3] [8] powder[4] powder[1][2]
Melting Point 111-114[3] (lit. 130-134[3] (lit. 92-98[4] (lit. 94- 142-146[2] (lit.
(°C) 109-111[7]) 130-132[9]) 98[10]) 143-144[11))

Specific Rotation
[a]D

+100° to +103°
(c=1, CHCI3)[3]

+4.0° 1o +6.0°
(c=1, CHCI3)[3]

+103° to +107°
(c=1, CHCI3)[4]

+23° {0 +26°
(c=1, CHCL3)[2]

Solubility

Soluble in
ethanol,
chloroform;

soluble in water.

[3]

Soluble in
chloroform,
methanol;
insoluble in

water.[6]

Soluble in

organic solvents.

Soluble in
ethanol,
chloroform;
insoluble in

water.[2]

Structural and Spectroscopic Differences

The primary structural difference between glucose pentaacetate and galactose pentaacetate

is the stereochemistry at the C-4 position of the pyranose ring. This epimeric distinction leads

to subtle but measurable differences in their spectroscopic signatures, particularly in NMR

spectroscopy. While a detailed comparative analysis would require experimental data, the

general principles of carbohydrate NMR can be applied.[12] The chemical shifts and coupling

constants of the ring protons, especially H-4 and its neighbors (H-3 and H-5), will differ

between the two compounds.
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Experimental Protocols
Synthesis of Penta-O-acetyl-a-D-glucopyranose

This protocol is adapted from a method utilizing perchloric acid as a catalyst, noted for its
efficiency and high yield.[13]

Materials:

e D-glucose

Acetic anhydride

Perchloric acid (70%)

Ethanol

Ice water

Procedure:

 In a conical flask, suspend D-glucose in 10 ml of acetic anhydride.

» With constant swirling and while maintaining the temperature below 35°C, add 0.7 ml of 70%
perchloric acid dropwise until the glucose completely dissolves.

 Allow the mixture to stand at room temperature for 30 minutes.

e Pour the reaction mixture into a beaker containing ice water.

 Stir the mixture vigorously to precipitate the product.

« Filter the solid product and wash it thoroughly with cold water.

e Dry the crude product and recrystallize it from hot ethanol to obtain pure a-D-glucose
pentaacetate.[13]

A similar, more general method involves heating D-glucose and sodium acetate with acetic
anhydride.[14]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://thepharmstudent.com/issue_2016/3.Danta_and_Sahu.pdf
https://thepharmstudent.com/issue_2016/3.Danta_and_Sahu.pdf
http://pnorris.people.ysu.edu/Semesters/3720W2004/Labs/3720Lweek13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy

This is a general protocol for preparing an acetylated carbohydrate sample for NMR analysis.
Materials:

o Pentaacetate sample (e.g., glucose or galactose pentaacetate)

o Deuterated solvent (e.g., Chloroform-d, CDCIs)

e NMR tube

o Pipettes and glassware

Procedure:

» Dissolve approximately 5-10 mg of the purified pentaacetate sample in 0.5-0.7 mL of
deuterated chloroform (CDCls).

o Transfer the solution to a clean, dry NMR tube.

¢ Acquire *H and 13C NMR spectra using a high-field NMR spectrometer (e.g., 500 MHz or
higher).[12]

e To aid in structural elucidation and confirm the identity of the compound, perform 2D NMR
experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single
Quantum Coherence).[15]

e The resulting spectra can be analyzed to confirm the structure, stereochemistry, and purity of
the synthesized compound by comparing chemical shifts and coupling constants to literature
values.

Biological Activity: A Case Study in Insulin Release

Studies have shown that the anomers of glucose and galactose pentaacetate can have
differing effects on biological systems. For instance, in rat pancreatic islets, both a- and 3-D-
glucose pentaacetate augment insulin release.[16] In contrast, a-D-galactose pentaacetate
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can inhibit insulin release under certain conditions, while its -anomer has no effect.[16] This
suggests the involvement of a receptor system with anomeric specificity.[16]
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Caption: Comparative properties of glucose and galactose pentaacetate.
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Caption: General workflow for synthesis and characterization.
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Caption: Differential effects on insulin release pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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